![molecular formula C20H26FN3O5 B3057033 1,4-Pentanediamine, N4-(5-fluoro-6-methoxy-4-methyl-8-quinolinyl)-, (2Z)-2-butenedioate (1:1) CAS No. 76185-43-8](/img/structure/B3057033.png)
1,4-Pentanediamine, N4-(5-fluoro-6-methoxy-4-methyl-8-quinolinyl)-, (2Z)-2-butenedioate (1:1)
Overview
Description
1,4-Pentanediamine, N4-(5-fluoro-6-methoxy-4-methyl-8-quinolinyl)-, (2Z)-2-butenedioate (1:1) is a useful research compound. Its molecular formula is C20H26FN3O5 and its molecular weight is 407.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Pentanediamine, N4-(5-fluoro-6-methoxy-4-methyl-8-quinolinyl)-, (2Z)-2-butenedioate (1:1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Pentanediamine, N4-(5-fluoro-6-methoxy-4-methyl-8-quinolinyl)-, (2Z)-2-butenedioate (1:1) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimalarial Research
Quantitative Analysis in Antimalarial Research : A study by Karle and Olmeda (1988) developed a sensitive method for quantifying plasma concentrations of N4-[2,6-dimethoxy-4-methyl-5-[(3-trifluoromethyl)phenoxy]-8- quinolinyl]-1,4-pentanediamine, an antimalarial active against Plasmodium vivax. This method is crucial for pharmacokinetic studies in both animals and humans (Karle & Olmeda, 1988).
Curative Activity Against Malaria : Dutta et al. (1989) evaluated an analogue of primaquine, which is structurally similar to 1,4-Pentanediamine derivatives, for its anti-relapse activity against Plasmodium cynomolgi B infection. This compound demonstrated 100% curative activity in rhesus monkeys (Dutta, Puri, Bhaduri & Seth, 1989).
Causal Prophylactic Activity in Antimalarial Research : A study by Puri and Dutta (1990) found that a new 8-aminoquinoline derivative, similar to 1,4-Pentanediamine, showed significant prophylactic activity against Plasmodium cynomolgi B in rhesus monkeys. This highlights the potential of such compounds in malaria prevention (Puri & Dutta, 1990).
Chemical Analysis and Stability Studies
- Stability Studies in Antimalarial Compounds : Research by Dwivedi et al. (1999) focused on the stability of an antimalarial compound similar to 1,4-Pentanediamine in acidic medium. They found that cyclodextrins enhanced the stability of this compound, which is critical for its effectiveness and shelf life (Dwivedi, Kulkarni, Khanna & Singh, 1999).
Fluorescence and Labelling Applications
- Fluorophore Development for Biomedical Analysis : Hirano et al. (2004) discovered a novel fluorophore, 6-Methoxy-4-quinolone, derived from compounds related to 1,4-Pentanediamine. This fluorophore has strong fluorescence and stability in various pH levels, making it suitable for biomedical analysis (Hirano, Hamase, Fukuda, Tomita & Zaitsu, 2004).
properties
IUPAC Name |
(Z)-but-2-enedioic acid;4-N-(5-fluoro-6-methoxy-4-methylquinolin-8-yl)pentane-1,4-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22FN3O.C4H4O4/c1-10-6-8-19-16-12(20-11(2)5-4-7-18)9-13(21-3)15(17)14(10)16;5-3(6)1-2-4(7)8/h6,8-9,11,20H,4-5,7,18H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVBYPMXZXZQHSW-BTJKTKAUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C(C2=NC=C1)NC(C)CCCN)OC)F.C(=CC(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=C(C=C(C2=NC=C1)NC(C)CCCN)OC)F.C(=C\C(=O)O)\C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26FN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76185-43-8 | |
Record name | 1,4-Pentanediamine, N4-(5-fluoro-6-methoxy-4-methyl-8-quinolinyl)-, (2Z)-2-butenedioate (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076185438 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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